4-{[3-(3,5-dimethylphenyl)-3H-imidazo[4,5-b]pyridin-2-yl]methyl}-N-(2-ethylphenyl)piperazine-1-carboxamide

• IUPAC Name: 2-(4-ethoxyphenyl)-5-[[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C24H22N6O4/c1-3-32-18-10-8-16(9-11-18)20-13-21-24(31)29(25-15-30(21)27-20)14-22-26-23(28-34-22)17-6-5-7-19(12-17)33-4-2/h5-13,15H,3-4,14H2,1-2H3
• InChI Key: DKDSOTZFMMTNLI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C=NN(C(=O)C3=C2)CC4=NC(=NO4)C5=CC(=CC=C5)OCC
• Molecular Formula: C24H22N6O4
• Molecular Weight: 458.5 g/mol

Description

4-{[3-(3,5-dimethylphenyl)-3H-imidazo[4,5-b]pyridin-2-yl]methyl}-N-(2-ethylphenyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C24H22N6O4 and its molecular weight is 458.478. The purity is usually 95%.
BenchChem offers high-quality 4-{[3-(3,5-dimethylphenyl)-3H-imidazo[4,5-b]pyridin-2-yl]methyl}-N-(2-ethylphenyl)piperazine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-{[3-(3,5-dimethylphenyl)-3H-imidazo[4,5-b]pyridin-2-yl]methyl}-N-(2-ethylphenyl)piperazine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimycobacterial Activity

The compound and its derivatives are being explored for their potential in antimycobacterial activity. A series of imidazo[1,2-a]pyridine carboxamides (IPAs) bearing an N-(2-phenoxyethyl) moiety, which may include structures similar to the queried compound, demonstrated excellent in vitro activity against drug-sensitive H37Rv strain and clinically isolated multidrug-resistant Mycobacterium tuberculosis strains. Compounds such as these have shown MIC values ranging from 0.025 to 0.054 μg/mL, indicating potent antibacterial properties suitable for further antituberculosis drug development (Wu et al., 2016).

Antituberculosis Activity Against Drug-Resistant Strains

Another study synthesized a series of 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides derivatives, which, through their structural activity relationship, revealed moderate to good antituberculosis activity. Among the derivatives, some showed minimum inhibitory concentration (MIC) of 12.5 μg/mL against Mycobacterium tuberculosis (H37 RV strain) ATCC No-27294, indicating their potential as antituberculosis agents, especially against resistant strains (Jadhav et al., 2016).

Anticancer Activity

Imidazo[1,2-a]pyridine-3-carboxamide derivatives, including compounds structurally similar to the queried chemical, have been evaluated for their antiproliferative effect against various human cancer cell lines. For example, certain derivatives demonstrated significant antiproliferative activity, highlighting the compound's potential application in cancer research and therapy (Mallesha et al., 2012).